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Compound of Interest

Compound Name: Dimethyl sulfoxide

Dimethyl sulfoxide ((CH3)2SO), commonly known as DMSO, is a highly versatile and widely
utilized organosulfur compound in the realms of organic chemistry, pharmacology, and cell
biology.[1] Its unique combination of physical and chemical properties establishes it as a
superior polar aprotic solvent, capable of dissolving a vast array of polar and nonpolar
compounds.[1][2] This technical guide provides an in-depth exploration of DMSO's core
attributes, its applications in pivotal organic reactions, and detailed experimental protocols for

its use.

Core Physicochemical Properties of DMSO

DMSQO's efficacy as a solvent is rooted in its molecular structure. The sulfur-oxygen double
bond creates a strong dipole moment, with the oxygen atom bearing a partial negative charge
and the sulfur atom a partial positive charge. This polarity allows it to effectively solvate cations.
However, the bulky methyl groups sterically hinder the solvation of anions, leaving them
"naked" and highly reactive in solution. This characteristic is a cornerstone of its utility in
promoting various chemical transformations.[2][3]

Table 1: Physical and Chemical Properties of Dimethyl Sulfoxide (DMSO)
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Property Value Reference
Chemical Formula (CH3)2S0 [1]

Molar Mass 78.13 g/mol [4]
Appearance Colorless liquid [41[5]

Odor Odorle.ss (pure), Garlic-like (115]

(technical grade)

Density 1.1004 g/cm3 (at 20 °C) [5]

Melting Point 18.5-19 °C (65.3 - 66.2 °F) [41[6]
Boiling Point 189 °C (372 °F) [1114]

Flash Point (Closed Cup)

89 °C (192 °F)

[6]

Dielectric Constant

a7

[7]

Dynamic Viscosity

1.996 mPa-s (at 25 °C)

[8]

Solubility in Water

Miscible

[1]5]

pKa

35

[5]

DMSO is miscible with a wide range of organic solvents, including alcohols, esters, and

ketones, but is immiscible with alkanes.[5] Its high boiling point makes it suitable for reactions

requiring elevated temperatures, though it can be challenging to remove from a reaction

mixture by evaporation.[2][4] It is also notably hygroscopic, readily absorbing moisture from the

atmosphere.

Table 2: Comparison of Physicochemical Properties of Common Solvents
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Boiling Point Dielectric .
Solvent Formula Classification
(°C) Constant

Dimethyl
Sulfoxide C2HeOS 189 47 Polar Aprotic
(DMSO)
Water H20 100 80.1 Polar Protic
Methanol CH40O 65 32.7 Polar Protic
Ethanol C2HeO 78 24.6 Polar Protic
Acetone Cs3HeO 56 20.7 Polar Aprotic
Acetonitrile )

C2HsN 82 37.5 Polar Aprotic
(ACN)
N,N-
Dimethylformami  CsH7NO 153 36.7 Polar Aprotic
de (DMF)
Tetrahydrofuran Polar Aprotic

C4aHsO 66 7.5 .
(THF) (Borderline)
Hexane CeHia 69 1.9 Nonpolar

Data sourced from multiple references.[7][9][10]

Applications in Organic Synthesis

DMSO's distinct properties make it an ideal solvent for a variety of organic reactions, often
leading to increased reaction rates and higher yields.

Nucleophilic Substitution (Sn2) Reactions

In Sn2 reactions, the rate is highly dependent on the nucleophilicity of the attacking species.
Polar aprotic solvents like DMSO are particularly effective at accelerating these reactions.[11]
[12] By solvating the cation of a salt but leaving the anion (the nucleophile) relatively
unsolvated and "free," DMSO enhances the anion's nucleophilicity.[3][13] This is in stark
contrast to polar protic solvents (like water or alcohols), which form strong hydrogen bonds with
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the anion, creating a solvent cage that hinders its ability to attack the electrophilic center.[12]
[14]
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Prepare solution of oxalyl chloride
in anhydrous DCM at -78°C
[Slowly add anhydrous DMSO) Harvest healthy cells
(>80% viability)

[Stir for 15-30 min at -78°C) l

l (Centrlfuge to pellet cells)
[Add alcohol solution in DCM)

l Resuspend peIIet in cold
cryopreservation medium
[Stir for 30-45 min at -78°C) (10% DMSO)

Add triethylamine (TEA) Al_IqUOt cell Suspe.nSion
into cryogenic vials

[Stir for 30 min and warm to R'D l

Place vials in controlled-rate
l freezing container at -80°C

(for at least 24h)

@uench with water and perform Workua l

l Transfer to liquid nitrogen
for long-term storage
[ Purify crude product )
(

e.g., column chromatography)

End (Cryopreserved Cells)

End (Pure Ketone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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